Cas no 1048963-39-8 (5-Bromo-2-(trifluoromethoxy)phenol)
5-Bromo-2-(trifluoromethoxy)phenol is a halogenated phenolic compound featuring both bromine and trifluoromethoxy substituents on the aromatic ring. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the bromine atom enhances reactivity in cross-coupling reactions, while the trifluoromethoxy group contributes to increased lipophilicity and metabolic stability. Its well-defined chemical structure ensures consistent performance in derivatization and functionalization processes. The compound is typically handled under controlled conditions due to its reactivity and is used in research settings for the development of specialized fine chemicals.
1048963-39-8 structure
Product Name:5-Bromo-2-(trifluoromethoxy)phenol
CAS No:1048963-39-8
MF:C7H4BrF3O2
MW:257.004672050476
MDL:MFCD21333031
CID:1029305
PubChem ID:57429876
Update Time:2025-05-27
5-Bromo-2-(trifluoromethoxy)phenol Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-(trifluoromethoxy)phenol
- 5-Bromo-2-trifluoromethoxyphenol
- GJWAGGWLHRHYOE-UHFFFAOYSA-N
- TRA0083254
- FCH1609360
- SY027312
- PC499007
- AB0036394
- AX8257962
- ST24044408
- Y3591
- AKOS022171841
- DA-15970
- CS-0084810
- A896139
- 1048963-39-8
- AS-19675
- YRB96339
- DTXSID00726374
- MFCD21333031
- SCHEMBL4641653
-
- MDL： MFCD21333031
- Inchi： 1S/C7H4BrF3O2/c8-4-1-2-6(5(12)3-4)13-7(9,10)11/h1-3,12H
- InChI Key： GJWAGGWLHRHYOE-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)O)OC(F)(F)F
Computed Properties
- Exact Mass: 255.93500
- Monoisotopic Mass: 255.93468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.5
Experimental Properties
- PSA: 29.46000
- LogP: 3.05330
5-Bromo-2-(trifluoromethoxy)phenol Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
5-Bromo-2-(trifluoromethoxy)phenol Customs Data
- HS CODE：2909500000
- Customs Data：
China Customs Code:
2909500000Overview:
2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
5-Bromo-2-(trifluoromethoxy)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM277083-10g |
5-Bromo-2-(trifluoromethoxy)phenol |
1048963-39-8 | 95+% | 10g |
$438 | 2021-06-16 | |
| Alichem | A013017514-250mg |
5-Bromo-2-(trifluoromethoxy)phenol |
1048963-39-8 | 97% | 250mg |
$489.60 | 2023-09-04 | |
| Alichem | A013017514-500mg |
5-Bromo-2-(trifluoromethoxy)phenol |
1048963-39-8 | 97% | 500mg |
$815.00 | 2023-09-04 | |
| Alichem | A013017514-1g |
5-Bromo-2-(trifluoromethoxy)phenol |
1048963-39-8 | 97% | 1g |
$1549.60 | 2023-09-04 | |
| Chemenu | CM277083-10g |
5-Bromo-2-(trifluoromethoxy)phenol |
1048963-39-8 | 95+% | 10g |
$533 | 2023-03-05 | |
| Apollo Scientific | PC499007-1g |
5-Bromo-2-(trifluoromethoxy)phenol |
1048963-39-8 | 98% | 1g |
£18.00 | 2025-08-07 | |
| abcr | AB311227-1 g |
5-Bromo-2-(trifluoromethoxy)phenol, 98%; . |
1048963-39-8 | 98% | 1g |
€200.00 | 2022-08-31 | |
| abcr | AB311227-5 g |
5-Bromo-2-(trifluoromethoxy)phenol, 98%; . |
1048963-39-8 | 98% | 5g |
€508.10 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850907-1g |
5-Bromo-2-(trifluoromethoxy)phenol |
1048963-39-8 | ≥95% | 1g |
851.00 | 2021-05-17 | |
| eNovation Chemicals LLC | Y1045540-1g |
5-Bromo-2-(trifluoromethoxy)phenol |
1048963-39-8 | 98% | 1g |
$70 | 2024-06-07 |
5-Bromo-2-(trifluoromethoxy)phenol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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